Cas no 5905-55-5 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- thietan-3-yl acetate
- 2-Acetoxy-trimethylensulfid
- 3-acetoxythietane
- 3-acetoxy-thietane
- 3-thietanol acetate
- 3-Thietanylacetat
- 3-Thietanyl-acetat
- AC1L6MRA
- AG-G-09993
- CTK5A9366
- NSC163873
- Thietan-3-ylacetat
- 3-thietanyl acetate
- 5905-55-5
- DTXSID10304006
- NSC-163873
-
-
- Inchi： 1S/C5H8O2S/c1-4(6)7-5-2-8-3-5/h5H,2-3H2,1H3
- InChI Key： DFAXRLAGJYTAPU-UHFFFAOYSA-N
- SMILES： S1CC(C1)OC(C)=O
Computed Properties
- Exact Mass: 132.02454
- Monoisotopic Mass: 132.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 181.7°C at 760 mmHg
- Flash Point: 76.8°C
- Refractive Index: 1.507
- PSA: 26.3
- LogP: 0.66490
Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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